Cas no 2172596-32-4 (2-1-(4-methoxybutan-2-yl)-5-propyl-1H-1,2,3-triazol-4-ylacetic acid)

• Product Name: 2-1-(4-methoxybutan-2-yl)-5-propyl-1H-1,2,3-triazol-4-ylacetic acid
• CAS No: 2172596-32-4
• MF: C₁₂H₂₁N₃O₃
• MW: 255.31344294548
• CID: 6023323
• PubChem ID: 165600565
• Update Time: 2025-06-08

2-1-(4-methoxybutan-2-yl)-5-propyl-1H-1,2,3-triazol-4-ylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-1-(4-methoxybutan-2-yl)-5-propyl-1H-1,2,3-triazol-4-ylacetic acid
• 2-[1-(4-methoxybutan-2-yl)-5-propyl-1H-1,2,3-triazol-4-yl]acetic acid
• EN300-1596319
• 2172596-32-4

• Inchi： 1S/C12H21N3O3/c1-4-5-11-10(8-12(16)17)13-14-15(11)9(2)6-7-18-3/h9H,4-8H2,1-3H3,(H,16,17)
• InChI Key： PAUZVEIYEDHSDK-UHFFFAOYSA-N
• SMILES： O(C)CCC(C)N1C(=C(CC(=O)O)N=N1)CCC

Computed Properties

• Exact Mass: 255.15829154g/mol
• Monoisotopic Mass: 255.15829154g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 8
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 77.2Ų

Additional information on 2-1-(4-methoxybutan-2-yl)-5-propyl-1H-1,2,3-triazol-4-ylacetic acid

Comprehensive Overview of 2-1-(4-methoxybutan-2-yl)-5-propyl-1H-1,2,3-triazol-4-ylacetic acid (CAS No. 2172596-32-4)

2-1-(4-methoxybutan-2-yl)-5-propyl-1H-1,2,3-triazol-4-ylacetic acid (CAS No. 2172596-32-4) is a novel triazole-based compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This organic acid features a unique 1,2,3-triazole core, which is known for its versatility in drug design due to its hydrogen-bonding capacity and metabolic stability. The compound's structure includes a 4-methoxybutan-2-yl group and a propyl side chain, contributing to its distinct physicochemical properties.

In recent years, triazole derivatives like 2-1-(4-methoxybutan-2-yl)-5-propyl-1H-1,2,3-triazol-4-ylacetic acid have become a focal point in drug discovery, particularly for their potential applications in anti-inflammatory and antimicrobial therapies. Researchers are actively exploring its structure-activity relationship (SAR) to optimize its efficacy and safety profile. The compound's acetic acid moiety further enhances its potential as a bioactive scaffold, making it a candidate for targeted drug delivery systems.

The synthesis of 2-1-(4-methoxybutan-2-yl)-5-propyl-1H-1,2,3-triazol-4-ylacetic acid typically involves click chemistry methodologies, which are celebrated for their high yield and mild reaction conditions. This aligns with the growing demand for green chemistry practices in the pharmaceutical industry. Its CAS No. 2172596-32-4 serves as a critical identifier in chemical databases, facilitating global research collaboration and intellectual property management.

From a commercial perspective, this compound is gaining traction due to its potential in personalized medicine and bioconjugation applications. Its solubility and stability under physiological conditions make it a promising candidate for prodrug development. Additionally, its low toxicity profile has sparked interest in cosmeceutical formulations, where triazole-based ingredients are increasingly used for their skin-barrier-enhancing properties.

As the scientific community continues to investigate 2-1-(4-methoxybutan-2-yl)-5-propyl-1H-1,2,3-triazol-4-ylacetic acid, its relevance in AI-driven drug discovery platforms cannot be overlooked. Machine learning models are being trained to predict its binding affinities with various biological targets, accelerating the hit-to-lead process. This synergy between computational chemistry and experimental validation underscores the compound's role in the future of precision healthcare.

In conclusion, 2-1-(4-methoxybutan-2-yl)-5-propyl-1H-1,2,3-triazol-4-ylacetic acid (CAS No. 2172596-32-4) represents a compelling example of how heterocyclic chemistry can drive innovation in life sciences. Its multifaceted applications—from therapeutic agents to material science—highlight its potential to address some of the most pressing challenges in modern biomedical research.